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Compound of Interest

Compound Name: Triethanolamine acetate

Cat. No.: B077646 Get Quote

Proper disposal of chemical waste is paramount for ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of triethanolamine acetate, tailored for researchers, scientists, and

drug development professionals. Adherence to these protocols, in conjunction with institutional

and local regulations, is essential for maintaining a safe laboratory environment.

Hazard Assessment and Key Properties
Triethanolamine acetate is the salt formed from the weak base triethanolamine and the weak

acid acetic acid. According to aggregated data from multiple suppliers, pure triethanolamine
acetate is not classified as a hazardous substance under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals.[1] However, it is crucial to recognize that

laboratory waste is rarely pure. Contamination with other reagents or solvents can alter its

properties and hazard classification. Always consider the entire waste mixture when

determining the appropriate disposal route.

Even if the pure substance is not classified as hazardous, some safety data sheets for similar

compounds, such as triethylammonium acetate, indicate potential for skin and eye irritation.[2]

[3][4] Therefore, handling should always be performed with appropriate personal protective

equipment.

Table 1: Properties of Triethanolamine Acetate
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Property Value

Chemical Formula C₈H₁₉NO₅[1]

Molecular Weight 209.24 g/mol

Appearance Data not available

GHS Hazard Classification Does not meet GHS hazard criteria[1]

Solubility Soluble in water[5]

Personal Protective Equipment (PPE)
When handling triethanolamine acetate for disposal, the following personal protective

equipment should be worn to minimize exposure:

Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU)

or NIOSH (US) standards.[2]

Hand Protection: Handle with chemical-impermeable gloves (e.g., nitrile rubber). Gloves

must be inspected before use, and hands should be washed and dried after handling.[2]

Skin and Body Protection: Wear a lab coat or other protective clothing. In case of a large spill

or significant handling, fire/flame resistant and impervious clothing may be necessary.[2]

Step-by-Step Disposal Procedures
The guiding principle for chemical waste is that it must be managed in a way that is safe,

environmentally responsible, and compliant with all applicable federal, state, and local

regulations.[6][7] All laboratory chemical waste should be treated as hazardous unless

specifically confirmed to be non-hazardous by your institution's Environmental Health & Safety

(EHS) department.[8]

Step 1: Waste Characterization
Assess Contamination: Determine if the triethanolamine acetate waste is mixed with any

other chemicals. If it is contaminated with a substance classified as hazardous (e.g.,
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flammable solvents, toxic materials, heavy metals), the entire mixture must be treated as

hazardous waste.

Consult Institutional Guidelines: Refer to your institution's list of non-hazardous wastes. If

triethanolamine acetate is not explicitly listed, or if you have any doubt, manage it as

hazardous waste.[9]

Step 2: Containerization and Labeling
Select a Compatible Container: Use a container that is in good condition, free of leaks or

cracks, and compatible with the waste. Plastic containers are often preferred.[6][9] The

container must have a secure, screw-top cap.[10]

Label the Container: Affix a hazardous waste label to the container as soon as the first drop

of waste is added.[9] The label must include:

The words "Hazardous Waste".

The full chemical name(s) of all components (e.g., "Triethanolamine Acetate," "Water,"

and any contaminants). Avoid using abbreviations or chemical formulas.

The approximate percentage or volume of each component.[10]

The date when waste was first added to the container.

Step 3: Storage in a Satellite Accumulation Area (SAA)
Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA), which must be at or near the point of generation.[6][10][11] Do not move waste from

the room where it was generated to another for storage.[6]

Segregate Incompatibles: Store the waste container segregated from other incompatible

wastes to prevent accidental reactions. For example, store acids and bases separately.[8]

[10]

Secondary Containment: Store the container in a clean, compatible secondary containment

bin or tray to contain any potential leaks or spills.[8][9]
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Keep Containers Closed: Waste containers must be kept securely capped at all times,

except when adding waste.[6][9]

Step 4: Arrange for Disposal
Do Not Use Sink Disposal (Unless Approved): Never dispose of chemicals down the drain

unless you have explicit permission from your institution's EHS department.[9][11] While

some non-hazardous aqueous solutions with a pH between 5.0 and 12.5 may be approved

for drain disposal, this requires verification and is not a universal practice.[10]

Do Not Evaporate: Intentional evaporation of chemical waste in a fume hood is not a

permissible disposal method.[8][9]

Schedule a Pickup: Once the container is full, or after a set period (e.g., 9-12 months, check

your local regulations), submit a hazardous waste pickup request to your institution's EHS

department.[6][9][11] They will ensure the waste is transported to a licensed treatment,

storage, and disposal facility (TSDF) in accordance with Resource Conservation and

Recovery Act (RCRA) regulations.[11][12]

Spill Cleanup Procedures
Chemical spills and the materials used for cleanup must be disposed of as hazardous waste.[8]

Alert Personnel: Notify others in the immediate area of the spill.

Assess the Spill: If the spill is large, involves highly toxic materials, or you are not

comfortable cleaning it up, evacuate the area and contact your institution's emergency

response team (e.g., EHS).[9]

Clean Up Small Spills: For small spills, wear your standard PPE. Absorb the spill with an

inert material like vermiculite, sand, or earth.

Package and Label: Collect the absorbent material and any contaminated debris, place it in

a compatible container, and label it as hazardous waste.

Request Pickup: Arrange for the disposal of the spill cleanup materials through your EHS

department.
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Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

triethanolamine acetate waste.
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Caption: Disposal decision workflow for triethanolamine acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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